Cas no 389812-14-0 (2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate)

2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate is a specialized chemical compound featuring a hybrid structure combining tetrahydroisoquinoline and chloropyridine carboxylate moieties. This unique molecular architecture makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive molecules with potential CNS or antimicrobial applications. The presence of both the 2-oxoethyl and chloropyridine groups enhances its reactivity, facilitating further functionalization. Its well-defined structure ensures consistent performance in synthetic pathways, while the chloropyridine moiety offers opportunities for selective derivatization. Suitable for research-scale applications, this compound is characterized by high purity and stability under standard handling conditions.

2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate structure

389812-14-0 structure

Product Name:2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate

CAS No:389812-14-0

MF:C₁₇H₁₅ClN₂O₃

MW:330.765603303909

CID:6057062

PubChem ID:2365118

Update Time:2025-06-14

2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- MLS001003618
- 389812-14-0
- EN300-26608576
- Oprea1_040105
- SMR000377568
- 2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate
- AKOS033713501
- HMS2718I10
- Oprea1_670072
- HMS1403L18
- Z19818749
- CHEMBL1507903
- Enamine_003428
- 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate
- Inchi： 1S/C17H15ClN2O3/c18-16-14(6-3-8-19-16)17(22)23-11-15(21)20-9-7-12-4-1-2-5-13(12)10-20/h1-6,8H,7,9-11H2
- InChI Key： ZAXPEXGFZFPJTO-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CN=1)C(=O)OCC(N1CC2C=CC=CC=2CC1)=O

Computed Properties

Exact Mass: 330.0771200g/mol
Monoisotopic Mass: 330.0771200g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 446
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 59.5Å²

2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26608576-0.05g	2-oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate	389812-14-0	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate

Comprehensive Overview of 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate (CAS No. 389812-14-0)

The compound 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate, with the CAS number 389812-14-0, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, combining a tetrahydroisoquinoline moiety with a 2-chloropyridine carboxylate ester, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the growing demand for novel scaffolds in medicinal chemistry.

One of the key features of this compound is its heterocyclic framework, which is prevalent in many FDA-approved drugs. The tetrahydroisoquinoline segment is known for its pharmacological properties, including interactions with central nervous system targets. Meanwhile, the 2-chloropyridine group enhances its reactivity, enabling further derivatization. This dual functionality positions CAS 389812-14-0 as a valuable building block for designing inhibitors or modulators of biological pathways.

In recent years, the scientific community has explored its utility in addressing challenges like antimicrobial resistance and neurodegenerative diseases—topics frequently searched in academic and industrial databases. For instance, derivatives of this compound have shown promise in preliminary studies targeting enzyme inhibition, aligning with the global push for innovative therapeutic agents. Its structural adaptability also makes it relevant to green chemistry initiatives, as researchers seek sustainable synthetic routes.

From a technical perspective, the compound’s physicochemical properties (e.g., solubility, stability) are critical for formulation development. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity and confirm its identity. These aspects are often highlighted in user queries about quality control and scale-up processes, reflecting the compound’s industrial relevance.

Furthermore, the rise of AI-driven drug discovery has amplified interest in such compounds. Computational models frequently use 2-Oxo-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl 2-chloropyridine-3-carboxylate as a reference for predicting bioactivity, leveraging its well-documented structural features. This intersection of cheminformatics and experimental validation underscores its role in modern research paradigms.

In summary, CAS 389812-14-0 represents a convergence of synthetic utility and biological potential. Its applications span from small-molecule therapeutics to agrochemical innovation, addressing pressing needs in health and sustainability. As scientific inquiries evolve, this compound is poised to remain a focal point in advanced chemical research.